Cas no 2172450-97-2 (5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172450-97-2
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 6518657
• PubChem ID: 165877106
• Update Time: 2025-11-07

5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594655
• 5-cyclopropyl-1-[3-(dimethylamino)propyl]-1H-1,2,3-triazole-4-carbaldehyde
• 2172450-97-2

• Inchi： 1S/C11H18N4O/c1-14(2)6-3-7-15-11(9-4-5-9)10(8-16)12-13-15/h8-9H,3-7H2,1-2H3
• InChI Key： ZMACCFKMDIVIAK-UHFFFAOYSA-N
• SMILES： O=CC1=C(C2CC2)N(CCCN(C)C)N=N1

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51Ų

Additional information on 5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbaldehyde

Recent Advances in the Study of 5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172450-97-2)

The compound 5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172450-97-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature highlights the importance of 1,2,3-triazole derivatives in medicinal chemistry, owing to their versatile pharmacological properties. The specific substitution pattern in 5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbaldehyde, including the cyclopropyl and dimethylamino propyl groups, has been shown to enhance its bioactivity and selectivity. Studies have demonstrated that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory and infectious diseases.

One of the key findings from recent research is the compound's role as a precursor in the synthesis of more complex molecules with enhanced pharmacological profiles. For instance, it has been utilized in the development of novel inhibitors targeting bacterial enzymes, showcasing its potential in addressing antibiotic resistance. Additionally, its aldehyde functionality allows for further derivatization, making it a valuable building block in combinatorial chemistry and drug design.

In terms of synthetic methodologies, recent advancements have focused on optimizing the yield and purity of 5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbaldehyde. Green chemistry approaches, such as microwave-assisted synthesis and catalyst-free reactions, have been explored to improve the efficiency and sustainability of its production. These methods not only reduce the environmental impact but also enhance the scalability of the compound for industrial applications.

Biological evaluations of this compound have revealed its potential as a modulator of key signaling pathways. For example, it has been shown to interact with specific protein kinases, suggesting its utility in cancer therapy. Furthermore, its anti-inflammatory properties have been investigated in preclinical models, with results indicating a reduction in pro-inflammatory cytokines and oxidative stress markers. These findings underscore the compound's multifaceted therapeutic potential.

Despite these promising results, challenges remain in the development of 5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbaldehyde as a drug candidate. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further structural optimization and in vivo studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 5-cyclopropyl-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbaldehyde represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery and development. Continued research into its synthesis, mechanism of action, and therapeutic efficacy will be crucial for unlocking its full potential. This brief highlights the importance of interdisciplinary collaboration and innovative synthetic strategies in advancing the field of chemical biology and pharmaceutical sciences.